2-({[(3,5-dimethylphenyl)amino]carbonyl}amino)benzamide

• IUPAC Name: 2-[(3,5-dimethylphenyl)carbamoylamino]benzamide
• InChI: InChI=1S/C16H17N3O2/c1-10-7-11(2)9-12(8-10)18-16(21)19-14-6-4-3-5-13(14)15(17)20/h3-9H,1-2H3,(H2,17,20)(H2,18,19,21)
• InChI Key: OMTXLBDNWVSLAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)NC2=CC=CC=C2C(=O)N)C
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol

Description

2-({[(3,5-dimethylphenyl)amino]carbonyl}amino)benzamide, also known as DABCYL, is a chemical compound that has gained significant attention in the field of scientific research. This compound is widely used in various research fields, including biochemistry, biotechnology, and medicinal chemistry. DABCYL is a fluorescent quencher that is commonly used in the synthesis of fluorescent probes and sensors.

Mechanism of Action

The mechanism of action of 2-({[(3,5-dimethylphenyl)amino]carbonyl}amino)benzamide involves its ability to quench the fluorescence of other fluorescent molecules. 2-({[(3,5-dimethylphenyl)amino]carbonyl}amino)benzamide acts as a fluorescence quencher by accepting energy from the excited state of the fluorescent molecule. This energy transfer results in the deactivation of the excited state of the fluorescent molecule, leading to the quenching of fluorescence.
Biochemical and Physiological Effects:
2-({[(3,5-dimethylphenyl)amino]carbonyl}amino)benzamide has no known biochemical or physiological effects. It is a non-toxic compound that is widely used in scientific research.

Advantages and Limitations for Lab Experiments

2-({[(3,5-dimethylphenyl)amino]carbonyl}amino)benzamide has several advantages in lab experiments. It is a highly stable compound that can be easily synthesized and purified. 2-({[(3,5-dimethylphenyl)amino]carbonyl}amino)benzamide is also a non-toxic compound that can be safely handled in the laboratory. However, 2-({[(3,5-dimethylphenyl)amino]carbonyl}amino)benzamide has some limitations. It has limited solubility in water, which can affect its use in certain experiments. Additionally, 2-({[(3,5-dimethylphenyl)amino]carbonyl}amino)benzamide can interfere with the activity of some enzymes, which can affect the accuracy of certain assays.

Future Directions

There are several future directions for the use of 2-({[(3,5-dimethylphenyl)amino]carbonyl}amino)benzamide in scientific research. One potential direction is the development of new fluorescent probes and sensors that can detect specific biological molecules with high sensitivity and specificity. Another potential direction is the use of 2-({[(3,5-dimethylphenyl)amino]carbonyl}amino)benzamide in the development of new diagnostic assays for various diseases. Additionally, 2-({[(3,5-dimethylphenyl)amino]carbonyl}amino)benzamide can be used in the development of new therapeutics for various diseases, including cancer and infectious diseases.
Conclusion:
2-({[(3,5-dimethylphenyl)amino]carbonyl}amino)benzamide, or 2-({[(3,5-dimethylphenyl)amino]carbonyl}amino)benzamide, is a highly useful compound in scientific research. Its ability to quench the fluorescence of other fluorescent molecules makes it an important tool in the development of fluorescent probes and sensors. 2-({[(3,5-dimethylphenyl)amino]carbonyl}amino)benzamide has no known biochemical or physiological effects and is a non-toxic compound that can be safely handled in the laboratory. While 2-({[(3,5-dimethylphenyl)amino]carbonyl}amino)benzamide has some limitations, its potential applications in scientific research are vast, with many future directions for its use.

Synthesis Methods

The synthesis of 2-({[(3,5-dimethylphenyl)amino]carbonyl}amino)benzamide involves the reaction of 2-aminobenzamide with 3,5-dimethylphenyl isocyanate. The reaction is carried out in the presence of a suitable solvent and a catalyst. The resulting product is purified through column chromatography to obtain pure 2-({[(3,5-dimethylphenyl)amino]carbonyl}amino)benzamide.

Scientific Research Applications

2-({[(3,5-dimethylphenyl)amino]carbonyl}amino)benzamide has several scientific research applications. It is widely used in the synthesis of fluorescent probes and sensors. These probes and sensors are used to detect various biological molecules, such as proteins, nucleic acids, and carbohydrates. 2-({[(3,5-dimethylphenyl)amino]carbonyl}amino)benzamide is also used in the development of diagnostic assays for various diseases, including cancer and infectious diseases.